Cas no 865352-01-8 (2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride)

2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride structure

865352-01-8 structure

Product Name:2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride

CAS No:865352-01-8

MF:C₉H₆ClF₅O₃S

MW:324.652158260345

MDL:MFCD26142688

CID:1862527

PubChem ID:16050308

Update Time:2024-10-26

2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride
- Benzenesulfonyl chloride, 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)-
- 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride
- 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride (ACI)
- AKOS028114713
- SY317541
- CS-0199249
- EN300-6763664
- MFCD26142688
- 2-(2,2-difluoro-ethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride
- SCHEMBL4394385
- DTXSID90581555
- 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzenesulphonyl chloride
- D81435
- DB-181097
- 865352-01-8
- C9H6ClF5O3S
- BS-17741
- MDL： MFCD26142688
- Inchi： 1S/C9H6ClF5O3S/c10-19(16,17)8-5(9(13,14)15)2-1-3-6(8)18-4-7(11)12/h1-3,7H,4H2
- InChI Key： DTNQLYAGRKNWMQ-UHFFFAOYSA-N
- SMILES： O=S(C1C(C(F)(F)F)=CC=CC=1OCC(F)F)(Cl)=O

Computed Properties

Exact Mass: 323.9646337g/mol
Monoisotopic Mass: 323.9646337g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 51.8Å²

2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01160601-250mg	2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride	865352-01-8	97%	250mg	￥89.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01160601-1g	2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride	865352-01-8	97%	1g	￥218.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01160601-5g	2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride	865352-01-8	97%	5g	￥763.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01160601-25g	2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride	865352-01-8	97%	25g	￥2596.0	2024-04-18
abcr	AB547822-5 g	2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride, 95%; .	865352-01-8	95%	5g	€214.50	2023-07-11
abcr	AB547822-25 g	2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride, 95%; .	865352-01-8	95%	25g	€576.60	2023-07-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VF164-200mg	2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride	865352-01-8	97%	200mg	89.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VF164-5g	2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride	865352-01-8	97%	5g	849.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VF164-1g	2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride	865352-01-8	97%	1g	250.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VF164-50mg	2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride	865352-01-8	97%	50mg	45.0CNY	2021-07-15

2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride Production Method

Production Method 1

924647-40-5

865352-01-8

Reaction Conditions

1.1 Reagents: Water , Chlorine Solvents: Formic acid , Water ; 35 - 40 °C

Reference

Improved Process for Chloroxidation of Aryl Sulfides to Aryl Sulfonyl Chlorides in Commercial Grade Formic Acid

Wang, Chen; et al, Organic Process Research & Development, 2007, 11(1), 52-55

Production Method 2

2375636-85-2

865352-01-8

Reaction Conditions

1.1 Reagents: Lithium chloride Catalysts: Ethyl formate , Copper bromide (CuBr) Solvents: 2,2-Difluoroethanol ; 48 h, 100 °C
1.2 Reagents: tert-Butyl methyl ether Solvents: Water
2.1 Reagents: Chlorosuccinimide , Hydrochloric acid Solvents: Acetonitrile , Water ; overnight, rt
2.2 Reagents: Sodium carbonate Solvents: Water ; rt

Reference

Convenient Synthesis of 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)-benzenesulfonyl Chloride, A Key Building Block of Penoxsulam

Huang, Shuai Shuai; et al, Synthesis, 2019, 51(22), 4249-4252

Production Method 3

924647-38-1

865352-01-8

Reaction Conditions

1.1 Reagents: Chlorine Solvents: Acetic acid , Water ; 45 - 55 °C; 2 h, 55 °C
1.2 Reagents: Water ; cooled

Reference

Penoxsulam - structure-activity relationships of triazolopyrimidine sulfonamides

Johnson, Timothy C.; et al, Bioorganic & Medicinal Chemistry, 2009, 17(12), 4230-4240

Production Method 4

924647-38-1

865352-01-8

Reaction Conditions

1.1 Reagents: Water , Chlorine Solvents: Formic acid , Water ; 45 min, 40 °C; 40 °C → 15 °C
1.2 Reagents: Sodium hydrosulfide Solvents: Water ; 15 °C → 35 °C

Reference

Improved Process for Chloroxidation of Aryl Sulfides to Aryl Sulfonyl Chlorides in Commercial Grade Formic Acid

Wang, Chen; et al, Organic Process Research & Development, 2007, 11(1), 52-55